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Compound of Interest

Compound Name: 2-lodo-5-nitroanisole

Cat. No.: B1296816

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2-
lodo-5-nitroanisole (CAS No. 5458-84-4). The following sections detail the chemical's
hazards, proper handling procedures, personal protective equipment, emergency measures,
and a detailed experimental protocol for its synthesis.

Chemical Identification and Physical Properties

2-lodo-5-nitroanisole is a substituted aromatic compound. A summary of its key physical and
chemical properties is provided in the table below.[1][2]
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Property Value

Molecular Formula C7HsINOs3

Molecular Weight 279.03 g/mol

Appearance White to light brown solid
Melting Point 128-130 °C

Boiling Point 341.2 £ 32.0 °C (Predicted)
Density 1.893 + 0.06 g/cm? (Predicted)

Keep in a dark place, Sealed in dry, Room
Storage Temperature
Temperature

Hazard Identification and GHS Classification

2-lodo-5-nitroanisole is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).

Signal Word: Warning[1][3]
GHS Pictogram:[1][3]

e GHSO07: Exclamation Mark
Hazard Statements:[3][4]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H317: May cause an allergic skin reaction.[4]

Precautionary Statements:[1][3]
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e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P330: Rinse mouth.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

e P362: Take off contaminated clothing and wash before reuse.

o P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

Proper personal protective equipment is essential when handling 2-lodo-5-nitroanisole to
minimize exposure and prevent adverse health effects.
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PPE Category

Specifications

Eye/Face Protection

Wear chemical safety goggles that meet the
standards of EU EN166 or US NIOSH. A face

shield may be necessary for splash hazards.

Skin Protection

Wear a lab coat or other protective clothing to

prevent skin contact.

Hand Protection

Chemical-resistant gloves are required. Suitable
materials include Butyl rubber, Neoprene, and
Nitrile rubber.[5] Always inspect gloves for

degradation or punctures before use.

Respiratory Protection

If dust or aerosols are generated, use a NIOSH-
approved respirator with an appropriate

particulate filter.
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Preparation

Assess Hazards
(Review SDS)

A

Select Appropriate PPE

Donning [Sequence

1. Lab Coat

A4

2. Gloves
(e.g., Nitrile, Neoprene)

\ 4

3. Safety Goggles/
Face Shield

4. Respirator
(if required)

Hangllin,
\ 4 &

Handle 2-Iodo-5-nitroanisole
in a well-ventilated area
(e.g., fume hood)

Doffing ‘Sequence

1. Remove Gloves

2. Remove Goggles/
Face Shield

3. Remove Lab Coat

LA
RAVAY

4. Remove Respirator

Disposal %x Hygiene

Dispose of Contaminated PPE
Properly

‘Wash Hands Thoroughly

I
y

Click to download full resolution via product page

Caption: Recommended PPE donning and doffing workflow.
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First Aid Measures

In the event of exposure to 2-lodo-5-nitroanisole, immediate medical attention is crucial.

Exposure Route

First Aid Procedure

If swallowed, rinse mouth with water. Do NOT

Ingestion induce vomiting. Call a poison control center or
doctor immediately for treatment advice.
Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Get medical attention if

irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Get immediate medical attention.

Firefighting Measures

In case of a fire involving 2-lodo-5-nitroanisole, the following measures should be taken.

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

» Specific Hazards: As an aromatic nitro compound, it may explode if heated under

confinement.[6] Combustion may produce toxic fumes, including nitrogen oxides and

hydrogen iodide.[7]

» Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.
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Fire Involving
2-Iodo-5-nitroanisole Identified

Evacuate Immediate Area Call Emergency Services
Small, Controllable Fire Large or Uncontrolled Fire

Await Professional
Firefighter Response

Use Appropriate Extinguisher:

- Dry Chemical
- CO2 Wear Full PPE, Including SCBA
- Foam

- Water Spray

Cool Containers with Water Spray
from a distance

Contain Firewater Runoff

Click to download full resolution via product page

Caption: Firefighting decision workflow for 2-lodo-5-nitroanisole.
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Toxicological Information

There is no specific LD50 or LC50 data available for 2-lodo-5-nitroanisole in the searched
literature. However, data for the structurally related compound 2-Nitroanisole is provided below
for reference. It is important to handle 2-lodo-5-nitroanisole with the assumption of similar or
greater toxicity.

Compound Route Species LD50 Value
2-Nitroanisole Oral Rat 740 mg/kg
2-Nitroanisole Oral Mouse 1300 mg/kg

Experimental Protocol: Synthesis of 2-lodo-5-
nitroanisole

The following is a general laboratory-scale protocol for the synthesis of 2-lodo-5-nitroanisole
from 2-methoxy-4-nitroaniline.[1][2]

Materials:

o 2-Methoxy-4-nitroaniline

» Potassium iodide (KI)

e Sodium nitrite (NaNO2)

e Camphorsulfonic acid

» Acetic acid

e Dichloromethane (CH2Cl2)

¢ Anhydrous magnesium sulfate (MgSQOa)
e Hexane

o Water (deionized)
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» [3-naphthol (for reaction completion test)
e Thin-layer chromatography (TLC) supplies
Procedure:

 In a suitable reaction vessel, dissolve 2-methoxy-4-nitroaniline (2.5 mmol) and
camphorsulfonic acid (3.0 mmol) in acetic acid (30 mL) at room temperature.

e Sequentially add potassium iodide (5.0 mmol) and sodium nitrite (3.0 mmol) to the solution
with stirring.

o Continue stirring the reaction mixture at room temperature for 24 hours. Nitrogen gas
evolution should be observed.

o Monitor the reaction for completion using a B-naphthol test and thin-layer chromatography
(TLC).

e Once the reaction is complete, remove the acetic acid using a rotary evaporator.
e Wash the resulting solid with water and then extract the product with dichloromethane.
» Dry the organic extract over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the solution under reduced pressure to remove the
dichloromethane.

» Purify the crude product by column chromatography using a hexane/dichloromethane
solvent system as the eluent.

o Confirm the identity and purity of the final product using appropriate analytical techniques,
such as *H NMR spectroscopy.
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Caption: General workflow for the synthesis of 2-lodo-5-nitroanisole.
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Storage and Disposal

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents.
Disposal:

» Dispose of this chemical in accordance with all applicable federal, state, and local
environmental regulations.

o Waste materials should be handled by a licensed professional waste disposal service.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). Always consult the SDS for 2-lodo-5-
nitroanisole from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-lodo-5-
nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296816#2-iodo-5-nitroanisole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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